Cas no 618383-09-8 (1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid)

1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid structure
618383-09-8 structure
Product Name:1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid
CAS No:618383-09-8
MF:C17H13ClN2O2S
MW:344.815321683884
CID:955550
PubChem ID:2769611
Update Time:2025-04-19

1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(4-chloro-phenyl)-5-(4-methylsulfanyl-phenyl)-2h-pyrazole-3-carboxylic acid
    • 2-(4-chlorophenyl)-5-(4-methylsulfanylphenyl)pyrazole-3-carboxylic acid
    • 1-(4-Chlorophenyl)-3-[4-(methylsulfanyl)phenyl]-1H-pyrazole-5-carboxylic acid
    • 1H-Pyrazole-5-carboxylic acid, 1-(4-chlorophenyl)-3-[4-(methylthio)phenyl]-
    • 1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid
    • DTXSID40377788
    • AKOS024412271
    • 618383-09-8
    • 1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylicacid
    • MDL: MFCD05150688
    • Inchi: 1S/C17H13ClN2O2S/c1-23-14-8-2-11(3-9-14)15-10-16(17(21)22)20(19-15)13-6-4-12(18)5-7-13/h2-10H,1H3,(H,21,22)
    • InChI Key: OTCYPZWTFRNAHU-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(C(=O)O)=CC(C2C=CC(=CC=2)SC)=N1

Computed Properties

  • Exact Mass: 344.03879
  • Monoisotopic Mass: 344.0386265g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • PSA: 55.12

1-(4-Chlorophenyl)-3-(4-(methylthio)phenyl)-1H-pyrazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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